Methyl 6-isopropyl-2-(2-phenoxyacetamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride

• IUPAC Name: methyl 2-[(2-phenoxyacetyl)amino]-6-propan-2-yl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate;hydrochloride
• InChI: InChI=1S/C20H24N2O4S.ClH/c1-13(2)22-10-9-15-16(11-22)27-19(18(15)20(24)25-3)21-17(23)12-26-14-7-5-4-6-8-14;/h4-8,13H,9-12H2,1-3H3,(H,21,23);1H
• InChI Key: ASQCYWTVYKYMSB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC2=C(C1)SC(=C2C(=O)OC)NC(=O)COC3=CC=CC=C3.Cl
• Molecular Formula: C20H25ClN2O4S
• Molecular Weight: 424.9 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a pyridine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. The isopropyl group is a common branching in organic molecules, and the phenoxyacetamido group suggests the presence of an amide linkage.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups and a heterocyclic ring. The tetrahydrothieno group indicates a saturated five-membered ring with a sulfur atom.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the conditions and the reagents used. Pyridine derivatives are known to undergo a variety of reactions, including nucleophilic substitution and electrophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Pyridine derivatives generally have high boiling points due to the presence of the polar nitrogen atom, and they are often soluble in organic solvents.

Scientific Research Applications

Synthetic Pathways and Chemical Reactions

• Synthesis of Tetrahydropyridine Derivatives : Ethyl 6-amino-5-cyano-4-aryl-2-methyl-4H-pyran-3-carboxylates were converted into various derivatives including pyrano-[2,3-c]pyrazole, isoxazolo[3,4-b]pyridine, and pyrano[2,3-b]pyridine derivatives, showcasing a versatile approach to synthesizing complex heterocyclic compounds (Harb et al., 1989).
• Antimicrobial Properties : A study presented the synthesis and evaluation of novel dihydropyrimidine-5-carboxylic acids for antimicrobial activity, highlighting the potential for related compounds to serve as antimicrobial agents (Shastri & Post, 2019).

Potential Biological Activities

• Anti-inflammatory Potential : Methyl 3-hydroxythieno[2,3-b]pyridine-2-carboxylate was synthesized as part of a program targeting novel molecules for their potential anti-inflammatory properties, indicating the therapeutic relevance of structurally related compounds (Moloney, 2001).
• Synthesis of β-Lactam Antibiotics Derivatives : The synthesis of a novel tricyclic β-lactam, highlighting the importance of such compounds in developing new antibiotics (Kametani et al., 1980).